Cas no 91857-69-1 (ethyl 4-(dimethylamino)-1-methyl-5-phenyl-1H-pyrazole-3-carboxylate)

• Product name: ethyl 4-(dimethylamino)-1-methyl-5-phenyl-1H-pyrazole-3-carboxylate
• CAS No: 91857-69-1
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 1971354
• PubChem ID: 5744093

ethyl 4-(dimethylamino)-1-methyl-5-phenyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(dimethylamino)-1-methyl-5-phenyl-1H-pyrazole-3-carboxylate
• 1H-Pyrazole-3-carboxylic acid, 4-(dimethylamino)-1-methyl-5-phenyl-, ethyl ester
• Ethyl 4-dimethylamino-5-phenyl-1-methyl-(1H)-pyrazole-3-carboxylate
• 91857-69-1
• DTXSID40919485
• 4-(Dimethylamino)-1-methyl-5-phenyl-3-pyrazolecarboxylic acid ethyl ester
• 3-Pyrazolecarboxylic acid, 4-(dimethylamino)-1-methyl-5-phenyl-, ethyl ester

• Inchi： InChI=1S/C15H19N3O2/c1-5-20-15(19)12-14(17(2)3)13(18(4)16-12)11-9-7-6-8-10-11/h6-10H,5H2,1-4H3
• InChI Key： OCSRUQKLZCMWIJ-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NN(C(=C1N(C)C)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 273.147727
• Monoisotopic Mass: 273.147727
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.12
• Boiling Point: 430.7°C at 760 mmHg
• Flash Point: 214.3°C
• Refractive Index: 1.562